Cas no 2097994-68-6 (3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid)

• Product Name: 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid
• CAS No: 2097994-68-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5724485
• PubChem ID: 121202824
• Update Time: 2025-06-14

3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid
• starbld0022147
• AKOS026711007
• 2097994-68-6
• F1907-6638
• 2-Azaspiro[4.4]nonane-2-propanoic acid, 4-(methoxymethyl)-
• 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid

• Inchi： 1S/C13H23NO3/c1-17-9-11-8-14(7-4-12(15)16)10-13(11)5-2-3-6-13/h11H,2-10H2,1H3,(H,15,16)
• InChI Key： DWXBAVRRBPTCHY-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(CCC(=O)O)CC21CCCC2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 374.3±17.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid

Research Brief on 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid (CAS: 2097994-68-6)

In recent years, the compound 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid (CAS: 2097994-68-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The unique structural features of this compound, including its azaspiro[4.4]nonane core, contribute to its ability to interact with specific biological targets, making it a valuable candidate for drug development.

Recent studies have focused on the synthesis and optimization of 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid to enhance its pharmacological properties. One notable approach involves the introduction of substituents at the methoxymethyl group to improve bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) studies have been employed to predict the binding affinities and metabolic stability of this compound, providing valuable insights for further optimization.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating key biological pathways. For instance, preclinical studies have shown that 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of this compound has also been a subject of investigation. Recent findings indicate that 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid exhibits favorable absorption and distribution properties, with a half-life that supports once-daily dosing in clinical settings. However, further studies are needed to address potential challenges related to metabolism and drug-drug interactions.

In conclusion, 3-(4-(Methoxymethyl)-2-azaspiro[4.4]nonan-2-yl)propanoic acid (CAS: 2097994-68-6) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.